

Application Note: Advanced Delivery Systems for Lipophilic Purine Analogs

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-n-Heptylmercaptapurine

CAS No.: 83277-80-9

Cat. No.: B1606052

[Get Quote](#)

Introduction: The Therapeutic Promise and Formulation Challenge of Lipophilic Purine Analogs

Purine analogs are a cornerstone of chemotherapy and immunosuppressive therapy, functioning as antimetabolites that interfere with nucleic acid synthesis.[1][2] By mimicking the structure of natural purines like adenine and guanine, they disrupt DNA replication, primarily targeting rapidly proliferating cells such as those found in tumors or activated lymphocytes.[1][3] Key examples include mercaptopurine and thioguanine for treating acute leukemias, and azathioprine as a potent immunosuppressant for autoimmune diseases and organ transplant rejection.[2]

While effective, the therapeutic window of many purine analogs can be narrow. Chemical modification to increase their lipophilicity is a strategy employed to enhance membrane permeability and cellular uptake. However, this increased lipophilicity introduces a significant drug delivery challenge: poor aqueous solubility.[4][5] This property often leads to low oral bioavailability, high inter-patient variability, and a dependency on potentially toxic excipients for solubilization.[4][5]

Lipid and polymer-based nanoparticle delivery systems offer a robust solution to these challenges.[6][7] These carriers can encapsulate lipophilic drugs within a hydrophobic core or lipid membrane, effectively shielding them from the aqueous environment of the bloodstream and improving their pharmacokinetic profile.[8][9] This guide provides an in-depth exploration of key delivery systems, offering detailed protocols for their formulation, characterization, and biological evaluation, designed for researchers in drug development and pharmaceutical sciences.

The Core Problem: Overcoming the Bioavailability Hurdle of Lipophilic Drugs

The primary obstacle for lipophilic compounds is their inherent resistance to dissolving in the aqueous environment of the gastrointestinal tract, which is a prerequisite for absorption.[4][10] This poor solubility is the principal cause of low and erratic oral bioavailability.[4] Furthermore, many lipophilic drugs are substrates for first-pass metabolism in the liver, where a significant fraction of the absorbed drug is metabolized before it can reach systemic circulation, further reducing its efficacy.[4]

Advanced drug delivery systems address these issues through several mechanisms:

- **Enhanced Solubilization:** Encapsulating the drug in a carrier system keeps it dispersed in a stable colloidal form, bypassing the need for dissolution in the GI tract.[6]
- **Protection from Degradation:** The carrier matrix protects the drug from enzymatic degradation in the GI tract and liver.[8]
- **Controlled Release:** The formulation can be designed to release the drug in a sustained manner, maintaining its concentration within the therapeutic window for a longer duration.[11][12]
- **Targeted Delivery:** The surface of nanoparticles can be modified to target specific tissues or cells, increasing efficacy and reducing off-target toxicity.[11]

Lipid-Based Nanocarriers: Harnessing Biocompatibility

Lipid-based delivery systems are highly attractive due to their biocompatibility, biodegradability, and structural resemblance to biological membranes.[\[6\]](#)[\[8\]](#)

Liposomes

Liposomes are vesicles composed of one or more phospholipid bilayers surrounding an aqueous core.[\[8\]](#)[\[10\]](#) Their amphiphilic nature makes them uniquely versatile, capable of encapsulating hydrophilic drugs in their core and, crucially for this application, incorporating lipophilic drugs like purine analogs directly within the lipid bilayer.[\[8\]](#)[\[13\]](#)

The lipophilic purine analog is dissolved along with the phospholipids in an organic solvent. As the solvent is removed and the lipids are hydrated, they self-assemble into bilayers, trapping the drug within the hydrophobic acyl chains of the membrane. This process results in high encapsulation efficiency for lipophilic compounds.[\[14\]](#)[\[15\]](#)

This is a robust and widely used method for preparing multilamellar vesicles (MLVs), which can then be downsized.[\[16\]](#)[\[17\]](#)[\[18\]](#)

- Lipid Film Formation:
 - In a round-bottom flask, dissolve the chosen phospholipid (e.g., DSPC), cholesterol (for membrane stability), and the lipophilic purine analog in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture). A typical molar ratio is 7:3 for DSPC:Cholesterol.[\[16\]](#)[\[17\]](#)
 - Attach the flask to a rotary evaporator. Rotate the flask under vacuum at a temperature above the lipid's phase transition temperature (T_c) to form a thin, uniform lipid film on the inner wall.[\[16\]](#)[\[17\]](#)
 - Continue evaporation for at least 1 hour after the film appears dry to remove all residual solvent. Further dry the film under a high vacuum overnight.[\[16\]](#)
- Hydration:
 - Hydrate the lipid film with an aqueous buffer (e.g., PBS, pH 7.4) by adding the buffer to the flask and continuing to rotate the flask (without vacuum) at a temperature above the T_c for 1-2 hours.[\[18\]](#) This allows the lipid film to swell and peel off the glass, forming MLVs.[\[18\]](#)

- Size Reduction (Homogenization):
 - To produce small unilamellar vesicles (SUVs) with a uniform size distribution, the MLV suspension must be downsized. Extrusion is the preferred method for achieving this.[18]
 - Load the MLV suspension into a lipid extruder fitted with polycarbonate membranes of a defined pore size (e.g., 100 nm).[16]
 - Maintain the extruder temperature above the lipid's T_c.
 - Force the suspension through the membrane for an odd number of passes (e.g., 11-21 passes) to ensure the entire sample passes through the membrane an even number of times.[16] This process yields a homogenous population of liposomes with a diameter close to the membrane's pore size.[18]

// Edges A -> B [arrowhead=normal, color="#5F6368"]; B -> C [arrowhead=normal, color="#5F6368"]; C -> D [arrowhead=normal, color="#5F6368"]; D -> E [arrowhead=normal, color="#5F6368"]; E -> F [arrowhead=normal, color="#5F6368"]; F -> G [arrowhead=normal, color="#5F6368"]; } Caption: Workflow for liposome preparation.

Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs)

SLNs and NLCs are the next generation of lipid carriers, developed to overcome some of the limitations of liposomes, such as stability issues and lower drug loading for certain molecules. [13]

- Solid Lipid Nanoparticles (SLNs): These are colloidal carriers where the core consists of a solid lipid matrix.[19]
- Nanostructured Lipid Carriers (NLCs): NLCs are an evolution of SLNs, created by blending solid lipids with a small amount of liquid lipid (oil).[13][20] This creates imperfections in the crystal lattice of the core, which increases the drug loading capacity and prevents drug expulsion during storage.[21][22]

The lipophilic purine analog is dissolved in the molten lipid (or lipid/oil mixture for NLCs). This molten phase is then dispersed in a hot aqueous surfactant solution to form a hot oil-in-water

emulsion. Upon cooling, the lipid solidifies, entrapping the drug within the solid matrix.[19][23]

HPH is a reliable and scalable method for producing lipid nanoparticles with a small particle size and narrow distribution.[23]

- Phase Preparation:
 - Lipid Phase: Melt the solid lipid (e.g., glyceryl monostearate, cetyl palmitate) and, for NLCs, the liquid lipid (e.g., oleic acid, Miglyol 812) at a temperature 5-10°C above the melting point of the solid lipid. Dissolve the lipophilic purine analog in this molten lipid mixture.[23]
 - Aqueous Phase: Heat an aqueous solution containing a surfactant (e.g., Poloxamer 188, Tween 80) to the same temperature as the lipid phase.[23]
- Pre-emulsion Formation:
 - Add the hot lipid phase to the hot aqueous phase under high-speed stirring (e.g., using an Ultra-Turrax) for 5-10 minutes. This forms a coarse pre-emulsion.
- Homogenization:
 - Immediately pass the hot pre-emulsion through a high-pressure homogenizer, also pre-heated to the same temperature.
 - Homogenize the mixture for several cycles (typically 3-5 cycles) at high pressure (e.g., 500-1500 bar).
- Cooling and Nanoparticle Formation:
 - Allow the resulting hot nanoemulsion to cool down to room temperature. The lipid droplets will recrystallize, forming solid SLNs or NLCs that entrap the drug. The dispersion can be cooled in an ice bath to facilitate rapid recrystallization.

Key Characterization Techniques and Expected Results

Thorough characterization is essential to ensure the quality, stability, and performance of the nanoparticle formulation.[\[24\]](#)

```
// Edges start -> size [color="#5F6368"]; start -> zeta [color="#5F6368"]; start -> morph  
[color="#5F6368"]; start -> ee [color="#5F6368"]; ee -> release [color="#5F6368"]; start -> stab  
[color="#5F6368"]; } Caption: Workflow for nanoparticle characterization.
```

Particle Size, Polydispersity Index (PDI), and Zeta Potential

- Technique: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (particle size) and PDI. The PDI is a measure of the heterogeneity of sizes in the sample. Zeta potential is measured using electrophoretic light scattering and indicates the surface charge of the particles.[\[16\]](#)[\[17\]](#)
- Protocol:
 - Dilute the nanoparticle suspension in ultrapure water to an appropriate concentration to avoid multiple scattering effects.
 - Equilibrate the sample to 25°C for 120 seconds.[\[17\]](#)
 - Perform measurements in triplicate. For zeta potential, use a specific folded capillary cell.
- Causality & Expected Results:
 - Size: A size range of 50-200 nm is generally desirable for intravenous drug delivery to exploit the enhanced permeability and retention (EPR) effect in tumors.
 - PDI: A PDI value < 0.3 indicates a homogenous and monodisperse population, which is crucial for reproducible in vivo behavior.
 - Zeta Potential: A value greater than $|\pm 30|$ mV suggests good colloidal stability, as the electrostatic repulsion between particles prevents aggregation.[\[25\]](#)

Encapsulation Efficiency (EE) and Drug Loading (DL)

- **Technique:** This involves separating the unencapsulated ("free") drug from the nanoparticles and quantifying the drug associated with the carrier, typically using HPLC or UV-Vis spectrophotometry.
- **Protocol (Indirect Method):**
 - Place a known volume of the nanoparticle formulation in a centrifugal filter unit (e.g., Amicon® Ultra).
 - Centrifuge at high speed to separate the aqueous phase containing the free drug (filtrate) from the nanoparticles (retentate).
 - Quantify the amount of free drug in the filtrate using a validated HPLC or UV-Vis method.
 - Calculate EE and DL using the following formulas:
 - $EE (\%) = [(Total\ Drug - Free\ Drug) / Total\ Drug] \times 100$
 - $DL (\%) = [(Total\ Drug - Free\ Drug) / Total\ Weight\ of\ Nanoparticles] \times 100$
- **Causality & Expected Results:** High EE (>90%) is desirable to maximize the therapeutic payload and minimize the dose of the formulation needed. DL provides information on the percentage of the drug relative to the total weight of the carrier system. NLCs are generally expected to have a higher DL than SLNs due to their less-ordered lipid core.[\[21\]](#)

In Vitro Drug Release

- **Technique:** The dialysis bag method is a common and straightforward technique to study the release profile of the drug from the nanoparticles over time.[\[26\]](#)
- **Protocol:**
 - Place a known amount of the drug-loaded nanoparticle suspension into a dialysis bag with a specific molecular weight cut-off (MWCO) that allows free drug to diffuse out but retains the nanoparticles.
 - Suspend the sealed bag in a release medium (e.g., PBS with 0.5% Tween 80 to maintain sink conditions for a lipophilic drug) at 37°C with constant stirring.[\[26\]](#)

- At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium to maintain sink conditions.[26]
- Analyze the drug concentration in the withdrawn samples by HPLC or UV-Vis.
- Causality & Expected Results: A successful formulation will exhibit a sustained-release profile, with an initial burst release followed by a slower, continuous release over an extended period (e.g., 24-72 hours). This contrasts with a free drug solution, which would diffuse across the membrane rapidly. This sustained release is critical for maintaining drug levels in the body and reducing dosing frequency.

Table 1: Summary of Formulation & Characterization Parameters

Parameter	Delivery System	Typical Components	Target Range / Value	Rationale
Particle Size	Liposomes, SLNs, NLCs	Lipid, Surfactant	50 - 200 nm	Optimal for EPR effect and avoiding rapid clearance.
PDI	Liposomes, SLNs, NLCs	Lipid, Surfactant	< 0.3	Indicates a homogenous, monodisperse population for predictable performance.
Zeta Potential	Liposomes, SLNs, NLCs	Lipid, Surfactant	> ±30 mV	Predicts good long-term colloidal stability via electrostatic repulsion.
Encapsulation Eff.	Liposomes, SLNs, NLCs	Drug, Lipid	> 90%	Maximizes drug payload and formulation efficiency.
Drug Release	Liposomes, SLNs, NLCs	Drug, Lipid Matrix	Sustained over 24-72h	Provides prolonged therapeutic effect and reduces dosing frequency.

Biological Evaluation: Cellular Uptake and Mechanism of Action

Ultimately, the efficacy of a drug delivery system is determined by its interaction with biological systems.

Cellular Uptake

Lipid-based nanoparticles are typically internalized by cells through endocytotic pathways, such as clathrin-mediated or caveolae-mediated endocytosis.[25] Once inside the cell, the nanoparticles are trafficked to endosomes and then lysosomes.[27] The acidic environment of the lysosome can help degrade the lipid carrier, facilitating the release of the purine analog into the cytoplasm.[27] The efficiency of this "endosomal escape" is a critical determinant of the drug's therapeutic effect.[28]

Mechanism of Action of Purine Analogs

Once released into the cytoplasm, the purine analog antimetabolite undergoes metabolic activation. It is converted into a fraudulent nucleotide that is subsequently incorporated into the DNA of replicating cells.[3] This incorporation disrupts the structure of the DNA helix, stalls DNA polymerase, and ultimately triggers cell cycle arrest and apoptosis (programmed cell death), which is the basis of its anticancer and immunosuppressive effects.[1]

```
// Nodes NP [label="1. Drug-Loaded Nanoparticle\n(e.g., Liposome, NLC)", fillcolor="#4285F4",  
fontcolor="#FFFFFF"]; Membrane [label="Cell Membrane", shape=plaintext,  
fontcolor="#202124"]; Endocytosis [label="2. Cellular Uptake\n(Endocytosis)",  
fillcolor="#FBBC05", fontcolor="#202124"]; Endosome [label="3. Endosome Formation",  
fillcolor="#FBBC05", fontcolor="#202124"]; Lysosome [label="4. Endosome-  
Lysosome\nFusion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Release [label="5.  
Nanoparticle Degradation\n& Drug Release", fillcolor="#34A853", fontcolor="#FFFFFF"]; Drug  
[label="Lipophilic\nPurine Analog", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];  
Activation [label="6. Metabolic Activation\n(in Cytoplasm)", fillcolor="#34A853",  
fontcolor="#FFFFFF"]; FraudNuc [label="Fraudulent\nNucleotide", shape=ellipse,  
fillcolor="#5F6368", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=plaintext,  
fontcolor="#202124"]; DNA_Incorp [label="7. Incorporation into DNA\nduring Replication",  
fillcolor="#EA4335", fontcolor="#FFFFFF"]; Apoptosis [label="8. DNA Damage &\nReplication  
Arrest → Apoptosis", fillcolor="#EA4335", fontcolor="#FFFFFF"];
```

```
// Edges with style NP -> Endocytosis [label="Binds to\nmembrane", fontsize=8,  
fontcolor="#5F6368", color="#5F6368"]; Endocytosis -> Endosome [color="#5F6368"];  
Endosome -> Lysosome [color="#5F6368"]; Lysosome -> Release [color="#5F6368"]; Release  
-> Drug [color="#5F6368"]; Drug -> Activation [color="#5F6368"]; Activation -> FraudNuc
```

```
[color="#5F6368"]; FraudNuc -> DNA_Incorp [label="Enters\nnucleus", fontsize=8, fontcolor="#5F6368", color="#5F6368"]; DNA_Incorp -> Apoptosis [color="#5F6368"];
```

```
// Positioning {rank=same; NP; Membrane;} NP -> Membrane [style=invis]; {rank=same; Endocytosis;} {rank=same; Endosome;} {rank=same; Lysosome;} {rank=same; Release; Drug;} {rank=same; Activation; FraudNuc;} {rank=same; Nucleus; DNA_Incorp;} DNA_Incorp -> Nucleus [style=invis]; {rank=same; Apoptosis;} } Caption: Cellular processing of a nanoparticle-delivered lipophilic purine analog.
```

References

- Symmetric. (2024, September 18). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Retrieved from [\[Link\]](#)
- Kim, H. Y., et al. (2022). Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications. PubMed Central. Retrieved from [\[Link\]](#)
- Fan, Z., et al. (2015). Advances in lipid-based drug delivery: enhancing efficiency for hydrophobic drugs. Expert Opinion on Drug Delivery. Retrieved from [\[Link\]](#)
- Fonte, P., et al. (2016). Cellular uptake and transcytosis of lipid-based nanoparticles across the intestinal barrier: Relevance for oral drug delivery. Journal of Colloid and Interface Science. Retrieved from [\[Link\]](#)
- Garg, V., et al. (2016). Lipid-Based Drug Delivery Systems. PubMed Central. Retrieved from [\[Link\]](#)
- Sturm, L., & Poklar Ulrih, N. (2021). Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs. Bio-protocol. Retrieved from [\[Link\]](#)
- Lin, P. J., et al. (2014). Insight into mechanisms of cellular uptake of lipid nanoparticles and intracellular release of small RNAs. Pharmaceutical Research. Retrieved from [\[Link\]](#)
- Sarre, M., et al. (2022). Correlation of Polymer–drug Composition with Micelle Properties, Performance, and Cytotoxicity for the Oligoelectrolyte-mediated pH-triggered Release of Hydrophobic Drugs. MDPI. Retrieved from [\[Link\]](#)

- Puri, A., et al. (2009). Lipid-Based Nanoparticles as Pharmaceutical Drug Carriers: From Concepts to Clinic. PubMed Central. Retrieved from [[Link](#)]
- Sturm, L., & Poklar Ulrih, N. (2023, January 12). Liposome Encapsulation of Hydrophilic and Hydrophobic Drugs. protocols.io. Retrieved from [[Link](#)]
- Klapproth, E., et al. (2024). On the Structure, Stability, and Cell Uptake of Nanostructured Lipid Carriers for Drug Delivery. ACS Publications. Retrieved from [[Link](#)]
- Al-Salami, H., et al. (2024). Lipid-based nanoparticles as drug delivery carriers for cancer therapy. Frontiers in Pharmacology. Retrieved from [[Link](#)]
- O'Driscoll, C. M. (2002). Opportunities and challenges for oral delivery of hydrophobic versus hydrophilic peptide and protein-like drugs using lipid-based technologies. PubMed. Retrieved from [[Link](#)]
- Reichl, S., et al. (2025). Cellular Uptake and Trafficking of Lipid Nanocarriers Using High-Resolution Electron Microscopy. PubMed. Retrieved from [[Link](#)]
- Clulow, A. J., et al. (2020). Toxicity and Cellular Uptake of Lipid Nanoparticles of Different Structure and Composition. University of Wollongong. Retrieved from [[Link](#)]
- McClements, D. J. (2010). Emulsion-Based Delivery Systems for Lipophilic Bioactive Components. ResearchGate. Retrieved from [[Link](#)]
- CAS. (2025, April 3). The future of lipid-based drug delivery systems. Retrieved from [[Link](#)]
- Pilkiewicz, F. G., et al. (1998). Methods for making liposomes containing hydrophobic drugs. Google Patents.
- Liu, P., et al. (2022). A Review of Liposomes as a Drug Delivery System: Current Status of Approved Products, Regulatory Environments, and Future Perspectives. PubMed Central. Retrieved from [[Link](#)]
- Thi, T. H., et al. (2022). Lipid-Based Nanocarrier Systems for Drug Delivery: Advances and Applications. Thieme Connect. Retrieved from [[Link](#)]

- Gunathilake, T. M. S. U., et al. (2023). Polymer–lipid hybrid nanoparticles as potential lipophilic anticancer drug carriers. *Journal of Nanobiotechnology*. Retrieved from [[Link](#)]
- Lasič, D. D., & Martin, F. J. (2010). *Liposome Formulations of Hydrophobic Drugs*. Springer Nature Experiments. Retrieved from [[Link](#)]
- Carita, A. C., et al. (2019). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. *PubMed Central*. Retrieved from [[Link](#)]
- ResearchGate. (n.d.). Table 2 Different drug release models for in vitro release study. Retrieved from [[Link](#)]
- University of British Columbia. (n.d.). Polymer-based Delivery Systems. Laboratory of Targeted Drug Delivery and Nanomedicine. Retrieved from [[Link](#)]
- Vo, T. H., et al. (2023). Recent Advances in Improving the Bioavailability of Hydrophobic/Lipophilic Drugs and Their Delivery via Self-Emulsifying Formulations. *MDPI*. Retrieved from [[Link](#)]
- Uner, M., & Yener, G. (2020). Challenges in oral drug delivery and applications of lipid nanoparticles as potent oral drug carriers for managing cardiovascular risk factors. *PubMed*. Retrieved from [[Link](#)]
- Chernyshova, I. A., et al. (2019). The Lipophilic Purine Nucleoside—Tdp1 Inhibitor—Enhances DNA Damage Induced by Topotecan In Vitro and Potentiates the Antitumor Effect of Topotecan In Vivo. *MDPI*. Retrieved from [[Link](#)]
- ResearchGate. (2004). Lipids, lipophilic drugs, and oral drug delivery?Some emerging concepts. Retrieved from [[Link](#)]
- Al-mahallawi, A. M., et al. (2024). Formulation and Characterization of Capecitabine Loaded Cubosomes as a Potential Platform for Colorectal Cancer Treatment. *Drug Design, Development and Therapy*. Retrieved from [[Link](#)]
- Chirio, D., et al. (2023). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. *MDPI*. Retrieved from [[Link](#)]

- BOC Sciences. (2025, May 30). Polymeric Drug Delivery Systems: How Do They Work?. YouTube. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Purine analogue. Retrieved from [\[Link\]](#)
- Domenici, E., et al. (1999). Novel drug delivery system for lipophilic therapeutics of small molecule, peptide-based and protein drugs. PubMed. Retrieved from [\[Link\]](#)
- Blakney, A. K., et al. (2023). Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap. MDPI. Retrieved from [\[Link\]](#)
- ResearchGate. (2015). Modeling the Sustained Release of Lipophilic Drugs from Liposomes. Retrieved from [\[Link\]](#)
- Faria, M., et al. (2023). Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development. ACS Publications. Retrieved from [\[Link\]](#)
- Biomedical Research Bulletin. (2024, September 30). Basics of Solid Lipid Nanoparticles Formulation. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (2014). Purine Analogues. LiverTox. Retrieved from [\[Link\]](#)
- Chelonian Conservation and Biology. (2024, February 5). FORMULATON AND EVALUATION OF SOLID LIPID NANOPARTICLES CONTAINING DOXORUBICIN AND CURCUMIN-PREFORMULATION STUDIES AND ACTIVITY. Retrieved from [\[Link\]](#)
- ACS Publications. (n.d.). Lipid Nanoparticles From Liposomes to mRNA Vaccine Delivery, a Landscape of Research Diversity and Advancement. Retrieved from [\[Link\]](#)
- Robak, T., et al. (2006). Purine nucleoside analogs as immunosuppressive and antineoplastic agents: mechanism of action and clinical activity. PubMed. Retrieved from [\[Link\]](#)
- Müller, R. H., et al. (2000). Solid Lipid Nanoparticles: A Modern Formulation Approach in Drug Delivery System. National Institutes of Health. Retrieved from [\[Link\]](#)

- Mehnert, W., & Mäder, K. (2013). Formulation Considerations and Applications of Solid Lipid Nanoparticles. AAPS PharmSciTech. Retrieved from [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Purine Analogs. Holland-Frei Cancer Medicine. 6th edition. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Purine analogue - Wikipedia \[en.wikipedia.org\]](#)
- [2. Purine Analogues - LiverTox - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [3. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [4. symmetric.events \[symmetric.events\]](#)
- [5. mdpi.com \[mdpi.com\]](#)
- [6. Lipid-Based Drug Delivery Systems - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. pharmaexcipients.com \[pharmaexcipients.com\]](#)
- [8. tandfonline.com \[tandfonline.com\]](#)
- [9. thieme-connect.com \[thieme-connect.com\]](#)
- [10. Lipid-Based Nanoparticles as Pharmaceutical Drug Carriers: From Concepts to Clinic - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. sigmaaldrich.com \[sigmaaldrich.com\]](#)
- [12. researchgate.net \[researchgate.net\]](#)
- [13. The future of lipid-based drug delivery systems | CAS \[cas.org\]](#)
- [14. A Review of Liposomes as a Drug Delivery System: Current Status of Approved Products, Regulatory Environments, and Future Perspectives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. Liposome Formulations of Hydrophobic Drugs | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [16. creative-bioarray.com \[creative-bioarray.com\]](#)

- [17. protocols.io \[protocols.io\]](#)
- [18. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Frontiers | Lipid-based nanoparticles as drug delivery carriers for cancer therapy \[frontiersin.org\]](#)
- [21. mdpi.com \[mdpi.com\]](#)
- [22. pubs.acs.org \[pubs.acs.org\]](#)
- [23. americanpharmaceuticalreview.com \[americanpharmaceuticalreview.com\]](#)
- [24. mdpi.com \[mdpi.com\]](#)
- [25. Cellular uptake and transcytosis of lipid-based nanoparticles across the intestinal barrier: Relevance for oral drug delivery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. dovepress.com \[dovepress.com\]](#)
- [27. Cellular Uptake and Trafficking of Lipid Nanocarriers Using High-Resolution Electron Microscopy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. mdanderson.elsevierpure.com \[mdanderson.elsevierpure.com\]](#)
- To cite this document: BenchChem. [Application Note: Advanced Delivery Systems for Lipophilic Purine Analogs]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1606052/docs#application-note-advanced-delivery-systems-for-lipophilic-purine-analogs\]](https://www.benchchem.com/product/b1606052/docs#application-note-advanced-delivery-systems-for-lipophilic-purine-analogs)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)